3,3,3-trifluoro-N,N-dimethylpropanamide

• IUPAC Name: 3,3,3-trifluoro-N,N-dimethylpropanamide
• InChI: InChI=1S/C5H8F3NO/c1-9(2)4(10)3-5(6,7)8/h3H2,1-2H3
• InChI Key: OWFVFBOEBWJIIA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC(F)(F)F
• Molecular Formula: C5H8F3NO
• Molecular Weight: 155.12 g/mol
• CAS RN: 137131-14-7

Description

3,3,3-trifluoro-N,N-dimethylpropanamide is a chemical compound with the molecular formula C5H8F3NO and a molecular weight of 155.12. It is used in various chemical reactions and has a CAS number of 137131-14-7.

Molecular Structure Analysis

The molecular structure of 3,3,3-trifluoro-N,N-dimethylpropanamide consists of carbon ©, hydrogen (H), fluorine (F), nitrogen (N), and oxygen (O) atoms. The InChI code for this compound is 1S/C5H8F3NO/c1-9(2)4(10)3-5(6,7)8/h3H2,1-2H3.

Physical And Chemical Properties Analysis

3,3,3-trifluoro-N,N-dimethylpropanamide has a melting point of 43.8-44.7 °C and a predicted boiling point of 126.1±40.0 °C. Its density is predicted to be 1.176±0.06 g/cm3. The compound’s pKa is predicted to be -0.92±0.70.

Scientific Research Applications

Synthesis and Application in Heteroarene Production

Synthesis of Heteroarenes : 3,3,3-trifluoro-N,N-dimethylpropanamide, through a tandem 1,1-dimethyltrifluoroethylation and cyclization process with isonitriles, has been instrumental in the efficient synthesis of CMe2CF3-containing heteroarenes. These synthesized heteroarenes hold significant potential for drug discovery applications, reflecting the chemical's role in novel compound synthesis (Shi et al., 2018).

Metal-Free Synthesis Method : A notable advancement is the development of a metal-free synthesis method for C(CF3)Me2-substituted heteroarenes. This method employs decarboxylative 1,1-dimethyltrifluoroethylation of heteroarenes using 3,3,3-trifluoro-2,2-dimethylpropanoic acid. The absence of a transition-metal catalyst in this process underscores the method's innovation, providing a series of previously unknown C(CF3)Me2-containing heteroarenes, again emphasizing their potential in drug discovery (Liu et al., 2018).

Role in Fluorinated Compound Production

Nickel-Catalyzed Regioselective Coupling : The chemical has played a role in the nickel-catalyzed regioselective coupling of 3,3,3-Trifluoropropene with arylzinc reagents. This process is instrumental in producing a variety of fluorinated products, signifying the compound's relevance in the production of fluorinated polymers and refrigerants (Cheng et al., 2020).

Utility in Fine Chemical Industry

Preparation of N,N-Dimethylacrylamide : The compound serves as a raw material for the synthesis of N,N-dimethylacrylamide, a fine chemical with a wide range of applications, including petroleum recovery and fiber modification. The microreactor-based synthesis of N,N-dimethylacrylamide from 3-(dimethylamino)-N,N-dimethyl-propanamide, highlights the compound's significance in the fine chemical industry (Guangwen, 2009).

Safety and Hazards

This compound is classified under the GHS07 hazard class. It has hazard statements H335, H302, H315, and H319. Precautionary measures include avoiding contact with skin and eyes, avoiding dust formation, and ensuring adequate ventilation.